Cas no 1244781-14-3 (rac-methyl (3R,4S)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride)

• Product Name: rac-methyl (3R,4S)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride
• CAS No: 1244781-14-3
• MF: C₁₂H₁₄ClF₂NO₂
• MW: 277.69486951828
• MDL: MFCD28411285
• CID: 4580198
• PubChem ID: 86685838
• Update Time: 2025-07-17

rac-methyl (3R,4S)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-methyl (3R,4S)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride
• rac-methyl (3R,4S)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride, trans

• MDL： MFCD28411285
• Inchi： 1S/C12H13F2NO2.ClH/c1-17-12(16)10-6-15-5-9(10)8-3-2-7(13)4-11(8)14;/h2-4,9-10,15H,5-6H2,1H3;1H/t9-,10+;/m0./s1
• InChI Key： ZOYYJSSNVZTJPG-BAUSSPIASA-N
• SMILES： C([C@@H]1CNC[C@H]1C1C=CC(F)=CC=1F)(=O)OC.Cl

Additional information on rac-methyl (3R,4S)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride

Introduction to Rac-Methyl (3R,4S)-4-(2,4-Difluorophenyl)pyrrolidine-3-Carboxylate Hydrochloride (CAS No. 1244781-14-3)

Rac-Methyl (3R,4S)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride, identified by its CAS number 1244781-14-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural features. The unique arrangement of atoms and functional groups in this molecule makes it a subject of intense study in medicinal chemistry and drug discovery.

The structure of Rac-Methyl (3R,4S)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride consists of a pyrrolidine core substituted with a methyl ester group at the 3-position and a 2,4-difluorophenyl group at the 4-position. The presence of fluorine atoms introduces additional electronic and steric effects that can influence the compound's interactions with biological targets. This molecular design has been strategically employed to enhance binding affinity and selectivity, which are crucial for developing effective therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in metabolic and signaling pathways. The pyrrolidine scaffold is particularly noteworthy due to its prevalence in bioactive molecules. For instance, several FDA-approved drugs contain pyrrolidine moieties, highlighting their importance in drug design. The specific stereochemistry of Rac-Methyl (3R,4S)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride, with the (3R,4S) configuration, is critical for its biological activity and has been optimized through rigorous structural analysis.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have demonstrated that pyrrolidine-based compounds can modulate neurotransmitter systems by interacting with specific receptors. The 2,4-difluorophenyl group in Rac-Methyl (3R,4S)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride enhances its ability to penetrate the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) therapies. Preliminary research suggests that this compound may exhibit properties similar to those of known antipsychotic and antidepressant drugs.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, which is essential for formulation development and pharmacokinetic studies. Solubility is a critical parameter that affects drug absorption, distribution, metabolism, and excretion (ADME). By optimizing the salt form, pharmaceutical companies can enhance the bioavailability of the drug candidate, ensuring more effective therapeutic outcomes.

Advances in computational chemistry have also played a pivotal role in understanding the interactions between Rac-Methyl (3R,4S)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride and biological targets. Molecular docking simulations have been used to predict binding affinities and identify key interaction points with enzymes such as kinases and proteases. These studies provide valuable insights into the compound's mechanism of action and help guide further optimization efforts.

In addition to its potential therapeutic applications, this compound has shown promise in preclinical models as an inhibitor of inflammatory pathways. Chronic inflammation is implicated in various diseases, including cancer and autoimmune disorders. By targeting inflammatory mediators, Rac-Methyl (3R,4S)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride may offer a novel approach to managing these conditions. Early-stage clinical trials are underway to evaluate its efficacy and safety profile.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as asymmetric hydrogenation have been employed to achieve the desired stereoisomer with high enantiomeric excess. The scalability of the synthetic route is crucial for industrial production and ensures that sufficient quantities of the compound are available for preclinical and clinical studies.

Ethical considerations are also paramount in pharmaceutical research. The development of new drugs must be conducted with strict adherence to regulatory guidelines to ensure patient safety and efficacy. Transparent reporting of research findings is essential for building trust among stakeholders and advancing scientific knowledge.

In conclusion, Rac-Methyl (3R,4S)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride (CAS No. 1244781-14-3) represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. Continued research efforts will be essential to fully elucidate its pharmacological properties and translate these findings into clinical applications.